Cas no 502685-85-0 (5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine)

5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine structure
502685-85-0 structure
Product Name:5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine
CAS No:502685-85-0
MF:C10H12N4
MW:188.22908115387
CID:68329
PubChem ID:4262156
Update Time:2025-04-18

5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine
    • 5-[(4-Methylphenyl)methyl]-4H-1,2,4-triazol-3-amine
    • 5-[(4-methylphenyl)methyl]-1H-1,2,4-triazol-3-amine
    • AC1N6M1R
    • AG-F-68807
    • CTK4J2351
    • KB-195994
    • AKOS005068308
    • DTXSID60401357
    • A7458
    • FT-0727658
    • AKOS010530107
    • 502685-85-0
    • 5-(4-Methylbenzyl)-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C10H12N4/c1-7-2-4-8(5-3-7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3,(H3,11,12,13,14)
    • InChI Key: MAXTXOZCSOWIAN-UHFFFAOYSA-N
    • SMILES: N1C(CC2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

  • Exact Mass: 188.10636
  • Monoisotopic Mass: 188.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2
  • Topological Polar Surface Area: 67.6A^2

Experimental Properties

  • Density: 1.237
  • Boiling Point: 440.5°C at 760 mmHg
  • Flash Point: 250.4°C
  • Refractive Index: 1.646
  • PSA: 67.59
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